N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-2,6-difluorobenzamide

Specification

• CAS No.: 1428357-47-4
• Molecular Formula: C19H20F2N2O2
• Molecular Weight: 346.4 g/mol
• IUPAC Name: N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-2,6-difluorobenzamide
• Standard InChI: InChI=1S/C19H20F2N2O2/c1-23(2)16(12-6-7-17-13(10-12)8-9-25-17)11-22-19(24)18-14(20)4-3-5-15(18)21/h3-7,10,16H,8-9,11H2,1-2H3,(H,22,24)
• Standard InChI Key: MHYMGTSIJQAXRS-UHFFFAOYSA-N
• SMILES: CN(C)C(CNC(=O)C1=C(C=CC=C1F)F)C2=CC3=C(C=C2)OCC3
• Canonical SMILES: CN(C)C(CNC(=O)C1=C(C=CC=C1F)F)C2=CC3=C(C=C2)OCC3

Introduction

Synthesis Pathways

The synthesis of compounds like N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-2,6-difluorobenzamide typically involves:

• Formation of the Benzofuran Core: This step includes cyclization reactions to create the dihydrobenzofuran structure.

• Amide Bond Formation: The coupling of a difluorobenzoic acid derivative with an amine intermediate.

• Introduction of Dimethylamino Group: Alkylation reactions are used to add the dimethylamino functionality.

These steps require precise control over reaction conditions to ensure high yield and purity.

Potential Biological Activities

While no direct studies on this compound were found in the provided data, structurally related compounds suggest several possible biological activities:

• Receptor Binding: The benzofuran moiety is known to interact with various receptors in the central nervous system.

• Antimicrobial Activity: Fluorinated benzamides have been investigated for their ability to inhibit bacterial growth.

• Anticancer Potential: Compounds with similar amide linkages have shown activity against cancer cell lines by interfering with cellular signaling pathways.

Analytical Data

For compounds like this one, analytical characterization is essential for confirming structure and purity:

• NMR Spectroscopy: Provides data on hydrogen and carbon environments within the molecule.

• Mass Spectrometry (MS): Confirms molecular weight and fragmentation patterns.

• Infrared Spectroscopy (IR): Identifies functional groups through characteristic absorption bands.